Cas no 2549133-11-9 (N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-4-phenoxybenzamide)
N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-4-phenoxybenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-[3-(Methylsulfonyl)-2-propen-1-yl]-4-phenoxybenzamide
- 2549133-11-9
- N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-4-phenoxybenzamide
- AKOS040732079
- F9994-4884
-
- Inchi: 1S/C17H17NO4S/c1-23(20,21)13-5-12-18-17(19)14-8-10-16(11-9-14)22-15-6-3-2-4-7-15/h2-11,13H,12H2,1H3,(H,18,19)/b13-5+
- InChI Key: IACZKJNHEPYGTL-WLRTZDKTSA-N
- SMILES: S(C)(/C=C/CNC(C1C=CC(=CC=1)OC1C=CC=CC=1)=O)(=O)=O
Computed Properties
- Exact Mass: 331.08782920g/mol
- Monoisotopic Mass: 331.08782920g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 495
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 80.8Ų
Experimental Properties
- Density: 1.252±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 590.8±45.0 °C(Predicted)
- pka: 13.84±0.46(Predicted)
N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-4-phenoxybenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F9994-4884-2μmol |
N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-4-phenoxybenzamide |
2549133-11-9 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F9994-4884-5μmol |
N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-4-phenoxybenzamide |
2549133-11-9 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F9994-4884-10μmol |
N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-4-phenoxybenzamide |
2549133-11-9 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F9994-4884-20μmol |
N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-4-phenoxybenzamide |
2549133-11-9 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F9994-4884-1mg |
N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-4-phenoxybenzamide |
2549133-11-9 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F9994-4884-2mg |
N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-4-phenoxybenzamide |
2549133-11-9 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F9994-4884-3mg |
N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-4-phenoxybenzamide |
2549133-11-9 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F9994-4884-4mg |
N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-4-phenoxybenzamide |
2549133-11-9 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F9994-4884-5mg |
N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-4-phenoxybenzamide |
2549133-11-9 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F9994-4884-10mg |
N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-4-phenoxybenzamide |
2549133-11-9 | 10mg |
$118.5 | 2023-09-07 |
N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-4-phenoxybenzamide Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-4-phenoxybenzamide
N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-4-phenoxybenzamide: A Comprehensive Overview
N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-4-phenoxybenzamide, with the CAS number 2549133-11-9, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of a 3-methanesulfonylprop-2-en-1-yl moiety and a 4-phenoxybenzamide group contributes to its distinct chemical properties, making it a valuable candidate for further investigation.
The compound's structure is characterized by a conjugated system involving the double bond in the 3-methanesulfonylprop-2-en-1-yl group and the aromatic ring of the benzamide moiety. This conjugation can influence the molecule's electronic properties, potentially enhancing its interactions with biological targets. Such structural features are often exploited in the design of bioactive molecules to optimize pharmacokinetic and pharmacodynamic profiles.
In recent years, there has been a growing interest in molecules that incorporate heterocyclic structures, such as benzamides, due to their demonstrated efficacy in various therapeutic areas. The 4-phenoxybenzamide group is particularly noteworthy, as it has been shown to exhibit inhibitory activity against several enzymes and receptors involved in inflammatory and metabolic pathways. This makes N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-4-phenoxybenzamide a promising candidate for further exploration in the treatment of conditions such as obesity, diabetes, and inflammatory diseases.
The synthesis of this compound involves multi-step organic reactions, including condensation, sulfonylation, and functional group transformations. The precise control of reaction conditions is crucial to achieving high yields and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the synthesis process and improve efficiency.
One of the key aspects of studying N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-4-phenoxybenzamide is its potential biological activity. Preliminary studies have suggested that this compound may interact with specific targets in biological systems, leading to modulatory effects on relevant pathways. For instance, its structure resembles known bioactive molecules that have shown efficacy in preclinical models. These findings warrant further investigation into its pharmacological properties.
The use of computational methods has been instrumental in predicting the binding affinity and mode of interaction of N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-4-phenoxybenzamide with biological targets. Molecular docking simulations have revealed potential binding sites on enzymes and receptors that are implicated in various diseases. These insights can guide experimental efforts aimed at optimizing the compound's activity and selectivity.
In addition to its potential therapeutic applications, this compound may also find utility in other areas, such as agrochemicals or material science. The unique combination of functional groups makes it a versatile building block for designing novel molecules with tailored properties. Further research is needed to explore these possibilities and expand the range of applications for N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-4-phenoxybenzamide.
The development of new pharmaceuticals relies heavily on understanding the structure-property relationships of molecules. The case of N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-4-phenoxybenzamide exemplifies how detailed chemical analysis can lead to the discovery of novel bioactive compounds. By leveraging both experimental and computational approaches, researchers can accelerate the discovery process and bring new treatments to patients more quickly.
The future prospects for this compound are promising, with ongoing studies aimed at elucidating its mechanism of action and optimizing its pharmacological profile. Collaborative efforts between synthetic chemists, biologists, and medicinal chemists will be crucial in realizing its full potential. As our understanding of biological systems continues to grow, compounds like N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-4-phenoxybenzamide are likely to play an increasingly important role in drug development.
2549133-11-9 (N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-4-phenoxybenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)